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Compound of Interest

Compound Name:
1-(2-Hydroxy-4,5-

dimethoxyphenyl)ethanone

CAS No.: 20628-06-2

Cat. No.: B184777

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apocynin (4-hydroxy-3-methoxyacetophenone) is a naturally occurring organic compound

originally isolated from the roots of Picrorhiza kurroa.[1] It is widely recognized in experimental

research as a potent inhibitor of NADPH oxidase (NOX), a key enzyme responsible for the

production of reactive oxygen species (ROS) in inflammatory cells.[2][3][4] Oxidative stress and

inflammation are central to the pathophysiology of chronic respiratory diseases such as asthma

and Chronic Obstructive Pulmonary Disease (COPD).[2][5] Apocynin mitigates these processes

by preventing the assembly of the functional NOX complex, thereby reducing ROS production

and downregulating pro-inflammatory signaling pathways.[1][6] These anti-inflammatory and

antioxidant properties make apocynin a valuable pharmacological tool for investigating disease

mechanisms and a potential therapeutic candidate for asthma and COPD.[1][2]
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Mechanism of Action: Inhibition of NADPH Oxidase
and Inflammatory Signaling
Apocynin's primary mechanism involves the inhibition of the NADPH oxidase enzyme complex.

[4] In phagocytic cells, this is thought to occur by blocking the translocation of cytosolic

subunits, such as p47phox, to the cell membrane, which is essential for enzyme activation.[6]

[7] By preventing NOX assembly, apocynin effectively reduces the production of superoxide

and other ROS. This reduction in oxidative stress leads to the downstream inhibition of redox-

sensitive transcription factors, including Nuclear Factor-kappa B (NF-κB) and Activator Protein-

1 (AP-1).[5][8] The inactivation of these pathways suppresses the transcription and release of

various pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6, thus attenuating the

inflammatory response.[5][9]
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Sensitization Phase Challenge & Treatment Phase Analysis

Day 0
OVA/Alum i.p.

Day 14
OVA/Alum i.p.

Day 28-30
Aerosolized OVA Challenge

+ Apocynin Treatment

Day 31-32
Endpoint Analysis

(AHR, BALF, Histology)
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Induction & Treatment Phase Analysis

Week 0
Begin Daily CS Exposure

+ Apocynin Treatment

Week 8
Interim Analysis

(Optional)

Continuous Exposure Week 24
End of Exposure

Continuous Exposure
Final Analysis

(Lung Function, BALF,
Histology, Fibrosis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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